2,4-dichloro-N-[4-chloro-2-(4-morpholinylcarbonyl)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[4-chloro-2-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H15Cl3N2O3/c19-11-2-4-16(14(9-11)18(25)23-5-7-26-8-6-23)22-17(24)13-3-1-12(20)10-15(13)21/h1-4,9-10H,5-8H2,(H,22,24)
• InChI Key: KFDWSKRAUJBAHG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl3N2O3
• Molecular Weight: 413.7 g/mol

Description

2,4-dichloro-N-[4-chloro-2-(4-morpholinylcarbonyl)phenyl]benzamide is a chemical compound that is widely used in scientific research. It is also known by its chemical name, DCPIB. DCPIB is a potent inhibitor of volume-regulated anion channels (VRACs), which are ion channels that play a crucial role in cell volume regulation.

Scientific Research Applications

Synthesis and Crystal Structure

The synthesis of compounds related to 2,4-dichloro-N-[4-chloro-2-(4-morpholinylcarbonyl)phenyl]benzamide often involves condensation reactions and is aimed at exploring their antitumor, antifungal, and antimicrobial potentials. For instance, the compound 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide was synthesized for its antitumor activity against specific cancer cell lines, showcasing the relevance of such compounds in cancer research (X. Ji et al., 2018). Additionally, N-(Morpholinothiocarbonyl) benzamide derivatives have been synthesized and characterized for their antifungal properties, highlighting the diverse applications of these compounds in addressing plant diseases (Zhou Weiqun et al., 2005).

Biological Activities

These compounds have been evaluated for a variety of biological activities, including their potential as antimicrobial and antifungal agents. The synthesis of novel 4-biphenyl-4-(2H)-phthalazin-1-one derivatives, for example, was investigated for expected antimicrobial activity, suggesting the broad spectrum of biological applications these compounds might have (S. Abubshait et al., 2011). Additionally, new aromatic sulfonamides and their derivatives have been synthesized and assessed for their inhibitory effects on carbonic anhydrase isoenzymes, demonstrating the potential therapeutic applications of these compounds (C. Supuran et al., 2013).